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Introduction

Triclopyr butoxyethyl ester (BEE) is a selective systemic herbicide used for the control of
woody plants and broadleaf weeds.[1][2] It is a derivative of triclopyr, belonging to the pyridine
family of herbicides.[1][3] Understanding its physicochemical properties is crucial for predicting
its environmental fate, transport, and biological activity. This guide provides a comprehensive
overview of the core physicochemical characteristics of Triclopyr BEE, presented in a
structured format for easy reference and comparison.

Core Physicochemical Properties

The following tables summarize the key quantitative data for Triclopyr butoxyethyl ester.

Table 1: General and Chemical Identifiers
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Property

Value

Chemical Name

2-butoxyethyl 2-[(3,5,6-trichloro-2-
pyridinyl)oxylacetate

CAS Number

64700-56-7[4][5][6][7][8][9]

Molecular Formula

C13H16CI3NOA[4][S][6][7]I8]

Molecular Weight

356.63 g/mol [4][5][6][8]

Synonyms

Triclopyr-butotyl, Garlon 4, Garlon 4E[4][10][11]

Table 2: Physical and Chemical Properties

Property Value Notes
Appearance Brown oily liquid[10] -
N _ 370 °C[10], 421.7 £ 40.0 °C _
Boiling Point ) Data varies between sources.
(Predicted)[4][12]
) ] Some sources list a melting
Melting Point 150 - 152 °C[9] ) )
point for the solid form.
_ 1.3 g/cm?3[10], 1.331 £ 0.06
Density -

g/cm3 (Predicted)[4][12]

Vapor Pressure

7.9 x10°7 mmHg, 1.0 x 10-°
hPa (at 25 °C)[10][13]

Low volatility.[3]

Water Solubility

5.75 mg/L (at 20 °C, pH 7)[14],
6.81 ppm (at 25°C)[15]

Low solubility in water.

Solubility in Organic Solvents

Miscible with acetone, ethanol,

and kerosene.[14]

Octanol-Water Partition

Coefficient (log Kow)

4.62 (at pH 7)[13][14], 4.3[10]

Indicates a high potential for

bioaccumulation.

Dissociation Constant (pKa)

-2.61 + 0.10 (Predicted)[4][12]

Not an acidic proton.

Table 3: Stability and Reactivity
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Property Value Conditions
Hydrolysis Half-life 533 days[16] pH 4, 25°C
8.7 - 21.8 days[13][16][17] pH 7, 25°C
< 1 day[16][17] pH 9, 25°C
) ) Approximately 26 hours in
Aqueous Photolysis Half-life ] Dependent on pH.
sunlight[17]

_ _ Varies with soil type and
Soil Half-life Averages 30 days[1] -
conditions.[18]

Stabilt Stable under recommended
abili
Y storage conditions.[13][19]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of chemical
substances are outlined in various international guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD). Below are generalized
methodologies relevant to the properties of Triclopyr butoxyethyl ester.

Boiling Point Determination (OECD Guideline 103)

The boiling point is determined by observing the temperature at which the vapor pressure of
the liquid equals the atmospheric pressure. A common method involves heating the substance
in a specialized apparatus and recording the temperature at which boiling is sustained. For
substances that decompose at their boiling point, the measurement is taken under reduced
pressure and extrapolated to standard atmospheric pressure.

Water Solubility (OECD Guideline 105)

The flask method is a common technique where a surplus of the test substance is agitated in
water at a constant temperature until equilibrium is reached. The concentration of the
substance in the aqueous phase is then determined by a suitable analytical method, such as
High-Performance Liquid Chromatography (HPLC), to establish the water solubility.
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Octanol-Water Partition Coefficient (OECD Guideline 107
& 117)

The shake-flask method involves dissolving the substance in a mixture of n-octanol and water
and shaking it until equilibrium is achieved. The concentrations of the substance in both the
octanol and water phases are then measured to calculate the partition coefficient (Kow).
Alternatively, HPLC can be used to estimate the log Kow by correlating the retention time of the
substance with that of known standards.

Vapor Pressure (OECD Guideline 104)

The vapor pressure can be determined using various methods, including the dynamic method
(measuring the boiling point at different pressures) or the static method (direct measurement of
the vapor pressure in a closed system at equilibrium). The effusion method, where the rate of
mass loss due to evaporation in a vacuum is measured, is also employed.

Hydrolysis as a Function of pH (OECD Guideline 111)

The rate of hydrolysis is determined by dissolving the test substance in sterile aqueous buffer
solutions of different pH values (e.g., 4, 7, and 9) and maintaining them at a constant
temperature in the dark. Samples are taken at various time intervals and analyzed for the
concentration of the parent substance to determine its degradation rate and half-life.

Visualization of Environmental Fate

The following diagram illustrates the primary degradation pathway of Triclopyr butoxyethyl ester
in the environment.
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Caption: Environmental degradation pathway of Triclopyr BEE.
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The primary mechanism of action for Triclopyr is to mimic the plant growth hormone auxin,
leading to uncontrolled growth and eventual death of the target plant.
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Caption: Simplified mode of action of Triclopyr.

Conclusion

This technical guide provides a detailed summary of the essential physicochemical properties
of Triclopyr butoxyethyl ester. The data presented, sourced from various scientific and
regulatory databases, offers a foundation for researchers and professionals in understanding
the behavior of this herbicide. The provided diagrams and generalized experimental protocols
further aid in the comprehension of its environmental fate and the methods used for its
characterization. It is important to note that some reported values, particularly for physical
properties like boiling and melting points, may vary across different sources, reflecting potential
differences in experimental conditions or the purity of the tested substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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